![molecular formula C20H17BrN2O5 B2995713 7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one CAS No. 1795084-76-2](/img/structure/B2995713.png)
7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3H-chromeno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C20H17BrN2O5 and its molecular weight is 445.269. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Research indicates that pyrimidine derivatives exhibit antiviral activities. For example, 2,4-diamino-6-hydroxypyrimidines substituted at position 5 have shown inhibitory activity against DNA viruses and retroviruses, suggesting potential applications in antiviral therapy (Hocková et al., 2003).
Anti-inflammatory Agents
Compounds with a pyrimidine backbone have been synthesized and screened for anti-inflammatory activity, demonstrating significant effects in vivo. This suggests their potential for development into anti-inflammatory drugs (Chaydhary et al., 2015).
Anticancer Evaluation
Certain fused coumarino-pyrimidine derivatives have been prepared and evaluated for their cytotoxicity against cancer cell lines, indicating their potential in anticancer drug development (Sherif & Yossef, 2013).
Analgesic and Anti-pyretic Activities
Novel pyrimidine derivatives of the coumarin moiety have been synthesized and tested for analgesic and anti-pyretic activities, showing significant effects. This research highlights their potential as pain and fever management agents (Keri et al., 2010).
Antimicrobial Activities
Several studies have synthesized and tested chromene molecules and their derivatives for antimicrobial activity, finding promising antibacterial and antifungal properties. This suggests their applicability in combating microbial infections (Okasha et al., 2016).
Synthesis Methodologies
Research into the synthesis of chromeno-pyrimidine diones and their derivatives has expanded the toolkit available for creating complex organic molecules, potentially useful in various pharmaceutical applications (Osyanin et al., 2014).
properties
IUPAC Name |
7-bromo-2-(3-ethoxy-2-hydroxyphenyl)-9-methoxy-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2O5/c1-3-27-14-6-4-5-12(16(14)24)18-22-19(25)13-8-10-7-11(21)9-15(26-2)17(10)28-20(13)23-18/h4-7,9,24H,3,8H2,1-2H3,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBTVFZWDNKCAKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)C2=NC3=C(CC4=C(O3)C(=CC(=C4)Br)OC)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.